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Compound of Interest

Compound Name: Benzyl laurate

Cat. No.: B086544 Get Quote

For immediate release: This document provides essential safety and logistical information for

the proper disposal of benzyl laurate, a common emollient ester used in cosmetic formulations

and as a fragrance ingredient. Adherence to these procedures is critical for maintaining a safe

laboratory environment and ensuring regulatory compliance. This guide is intended for

researchers, scientists, and drug development professionals.

Hazard Assessment and Regulatory Overview
Benzyl laurate is not classified as a hazardous substance under the Globally Harmonized

System (GHS) of Classification and Labelling of Chemicals for a majority of notifications.[1]

However, the absence of a harmonized classification does not preclude the need for

responsible disposal. As a general principle, all laboratory chemicals should be managed as

chemical waste unless explicitly stated otherwise by institutional and local regulations.

The Resource Conservation and Recovery Act (RCRA) governs the management of hazardous

wastes in the United States.[2][3] It is the responsibility of the waste generator to determine if a

substance is hazardous.[2][3] State and local regulations may have additional or more stringent

requirements.[2][4] Therefore, it is imperative to consult your institution's Environmental Health

and Safety (EHS) department for specific guidance.

Key takeaway: While not acutely hazardous, benzyl laurate should be disposed of as a

chemical waste. Do not pour it down the drain or dispose of it in regular trash.[5]
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Personal Protective Equipment (PPE) and Spill
Management
Before handling benzyl laurate for disposal, ensure you are wearing appropriate PPE:

Safety goggles

Chemical-resistant gloves (e.g., nitrile)

Laboratory coat

In the event of a spill, contain the liquid with an inert absorbent material such as vermiculite,

sand, or commercial absorbent pads.[5] Collect the absorbed material into a designated,

labeled container for chemical waste.[5] Clean the spill area thoroughly with soap and water.[5]

Benzyl Laurate Disposal Procedure
The following is a step-by-step guide for the proper disposal of benzyl laurate. This procedure

is based on best practices for non-hazardous chemical waste.

Step 1: Waste Collection

Collect waste benzyl laurate in a dedicated, leak-proof container made of a compatible

material (e.g., high-density polyethylene, glass).

Ensure the container is clearly labeled "Waste Benzyl Laurate" and includes the date of

accumulation.

Do not mix benzyl laurate with other waste streams unless explicitly permitted by your

institution's EHS guidelines.

Step 2: Container Management

Keep the waste container securely sealed when not in use.

Store the container in a designated satellite accumulation area (SAA) for chemical waste.

Ensure the SAA is in a well-ventilated area, away from incompatible materials.
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Step 3: Disposal Request

Once the container is nearly full, or in accordance with your facility's waste pickup schedule,

submit a chemical waste pickup request to your EHS department.

Follow your institution's specific procedures for waste manifest documentation.

Empty Containers: Empty containers that previously held benzyl laurate should be triple-rinsed

with a suitable solvent (e.g., ethanol or acetone). The rinsate must be collected and disposed of

as chemical waste.[6] After triple-rinsing and allowing the container to dry completely, it may be

disposed of as regular laboratory glass or plastic waste, provided the label has been defaced

or removed.[7]

Quantitative Data Summary
Property Value Source

Molecular Formula C19H30O2 [1]

Molecular Weight 290.4 g/mol [1]

Flash Point > 93.33 °C (> 200 °F) [8]

Water Solubility
0.01491 mg/L @ 25 °C

(estimated)
[8]

GHS Hazard
Generally not classified as

hazardous
[1]

Benzyl Laurate Disposal Workflow
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Start: Have waste Benzyl Laurate?

Is it a spill?

Contain with inert absorbent

Yes

Collect in a labeled, compatible waste container

NoCollect absorbed material into waste container

Clean spill area with soap and water

Is the original container empty?

Triple-rinse with appropriate solvent

Yes

Store sealed waste container in Satellite Accumulation Area

No

Collect rinsate as chemical waste

Deface or remove label

Dispose of empty container in regular lab waste

End of Process

Request chemical waste pickup from EHS

Click to download full resolution via product page

Caption: Workflow for the proper disposal of benzyl laurate.
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Disclaimer: This information is intended as a general guide. Always consult your institution's

specific Environmental Health and Safety (EHS) protocols and local regulations for chemical

waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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